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Compound of Interest

Compound Name: ORM-10962

Cat. No.: B15614163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of ORM-10962, a potent and selective sodium-calcium exchanger (NCX) inhibitor.

Given the absence of a publicly available, specific Safety Data Sheet (SDS) for ORM-10962,

this guidance is based on established safety protocols for handling potent, small-molecule

research compounds of unknown toxicity. Adherence to these procedures is critical for ensuring

personnel safety and maintaining a compliant laboratory environment.

I. Hazard Identification and Risk Assessment
ORM-10962 is a high-potency research compound. In the absence of specific toxicity data, it

must be treated as a potentially hazardous substance. The primary risks are associated with

inhalation of aerosolized powder, dermal contact, and ingestion. A thorough risk assessment

should be conducted before any handling of this compound.

Assumed Hazard Classification:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
центр Warning Harmful if swallowed.

Skin

Corrosion/Irritation

(Category 2)

❗️ Warning Causes skin irritation.

Serious Eye

Damage/Irritation

(Category 2A)

❗️ Warning
Causes serious eye

irritation.

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

❗️ Warning
May cause respiratory

irritation.

Note: This classification is assumed based on general laboratory chemical safety principles and

may be subject to change upon availability of a specific SDS.

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling ORM-10962 in solid or solution form.
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents dermal absorption.

Double gloving provides

additional protection against

tears and contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and airborne particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood

A fume hood is the primary

engineering control to prevent

inhalation of powders or

aerosols.

III. Safe Handling Procedures
A. Preparation and Weighing:

Engineering Controls: All handling of solid ORM-10962 must be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Weighing: Use a balance inside the fume hood or a ventilated balance enclosure.

Spill Prevention: Use a disposable weighing paper or boat. Handle with care to avoid

creating dust.

Solution Preparation: Prepare solutions within the fume hood. Add solvent slowly to the solid

to avoid splashing.

B. Experimental Use:

Containment: Keep all containers with ORM-10962 sealed when not in use.
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Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Transport: When moving solutions, use secondary containment (e.g., a beaker or bottle

carrier).

IV. Emergency Procedures
Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. If the spill is small and you

are trained to handle it, use appropriate

absorbent material and PPE. Collect waste in a

sealed container. For large spills, contact your

institution's Environmental Health and Safety

(EHS) department.

V. Disposal Plan
All waste containing ORM-10962 must be disposed of as hazardous chemical waste.

A. Waste Segregation and Collection:
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Solid Waste: Collect all solid waste contaminated with ORM-10962 (e.g., weighing papers,

contaminated gloves, pipette tips) in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all liquid waste containing ORM-10962 in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

Sharps: Any sharps (e.g., needles, razor blades) contaminated with ORM-10962 should be

disposed of in a designated sharps container for hazardous chemical waste.

B. Container Labeling:

All hazardous waste containers must be labeled with:

"Hazardous Waste"

The full chemical name: ORM-10962

The primary hazard(s) (e.g., "Toxic")

The date of accumulation

C. Disposal Request:

Once the waste container is full, or in accordance with your institution's policies, submit a

request for pickup to your EHS department.

VI. Visual Workflow Guides
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ORM-10962 Handling: PPE Selection Workflow

Start: Handling ORM-10962

Assess Physical Form
of ORM-10962

Solid (Powder)

Solid

Liquid (Solution)

Liquid

Mandatory PPE:
- Chemical Fume Hood
- Double Nitrile Gloves

- Safety Goggles
- Lab Coat

Mandatory PPE:
- Nitrile Gloves

- Safety Glasses with Side Shields
- Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling ORM-10962.
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Disposal Plan for ORM-10962 Contaminated Waste

Waste Generated

Assess Waste Type

Solid Waste
(Gloves, Tubes, Weigh Paper)

Solid

Liquid Waste
(Solutions, Rinsates)

Liquid
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(Needles, Syringes)

Sharps

Collect in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Collect in Labeled
Hazardous Sharps Container

Request EHS Pickup
When Full or per Policy

Click to download full resolution via product page

Caption: Disposal workflow for ORM-10962 contaminated waste.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ORM-10962]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614163#personal-protective-equipment-for-
handling-orm-10962]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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